Cas no 474234-84-9 ((S)-Methyl 3-amino-2-((tert-butoxycarbonyl)-amino)propanoate tosylate)

• Product Name: (S)-Methyl 3-amino-2-((tert-butoxycarbonyl)-amino)propanoate tosylate
• CAS No: 474234-84-9
• MF: C₁₆H₂₆N₂O₇S
• MW: 390.45
• MDL: MFCD32710305
• CID: 5088114
• Update Time: 2025-07-20

(S)-Methyl 3-amino-2-((tert-butoxycarbonyl)-amino)propanoate tosylate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 3-amino-2-((tert-butoxycarbonyl)-amino)propanoate tosylate

• MDL： MFCD32710305
• Inchi： 1S/C9H18N2O4.C7H8O3S/c1-9(2,3)15-8(13)11-6(5-10)7(12)14-4;1-6-2-4-7(5-3-6)11(8,9)10/h6H,5,10H2,1-4H3,(H,11,13);2-5H,1H3,(H,8,9,10)/t6-;/m0./s1
• InChI Key： QDBBALAKEQEUQA-RGMNGODLSA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.[C@@H](CN)(NC(=O)OC(C)(C)C)C(=O)OC

Additional information on (S)-Methyl 3-amino-2-((tert-butoxycarbonyl)-amino)propanoate tosylate

Introduction to (S)-Methyl 3-amino-2-((tert-butoxycarbonyl)-amino)propanoate tosylate (CAS No. 474234-84-9)

(S-Methyl 3-amino-2-((tert-butoxycarbonyl-amino)propanoate tosylate) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. With a CAS number of 474234-84-9, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both amino and tosylate functional groups, make it a versatile building block for the development of novel therapeutic agents.

The compound's molecular structure consists of a propanoate backbone modified with two key functional groups: a tert-butoxycarbonyl (Boc) protected amine and an amino group at the third position. The Boc group is particularly important as it provides stability during synthetic processes while allowing for selective deprotection under mild acidic conditions. This characteristic makes it an invaluable reagent in multi-step synthetic routes, where controlled modification and deprotection are essential.

In recent years, there has been growing interest in the use of chiral auxiliaries and ligands in pharmaceutical synthesis to enhance enantioselectivity. The (S) configuration of this compound underscores its potential as a chiral building block, enabling the synthesis of enantiomerically pure compounds that are often required for their biological activity. This aspect is particularly relevant in drug development, where the pharmacological properties of a molecule can be significantly influenced by its stereochemistry.

Current research in medicinal chemistry has highlighted the importance of protected amino acids in drug discovery. (S)-Methyl 3-amino-2-((tert-butoxycarbonyl-amino)propanoate tosylate) fits well within this paradigm, offering a robust platform for constructing complex peptide mimetics and other pharmacophores. Its application in the synthesis of peptidomimetics has been explored for targeting various biological pathways, including enzyme inhibition and receptor binding.

The tosylate group in this compound not only enhances its solubility in polar organic solvents but also provides a convenient handle for further functionalization. This feature is particularly useful in solid-phase peptide synthesis (SPPS), where tosylate esters can be selectively removed under specific conditions, allowing for precise control over the synthetic sequence.

Recent advancements in computational chemistry have also contributed to the optimization of synthetic routes involving (S)-Methyl 3-amino-2-((tert-butoxycarbonyl-amino)propanoate tosylate). Molecular modeling studies have identified efficient strategies for its incorporation into larger molecular frameworks, thereby reducing reaction times and improving yields. These computational insights have been instrumental in guiding experimental approaches and have led to more streamlined synthetic methodologies.

The compound's role as an intermediate has been further underscored by its application in the development of novel antibiotics. The structural motifs present in this molecule are reminiscent of known antimicrobial agents, suggesting its potential utility in designing new therapeutic strategies against resistant bacterial strains. This aligns with the ongoing global effort to combat antibiotic resistance by developing innovative chemical entities.

In addition to its pharmaceutical applications, (S)-Methyl 3-amino-2-((tert-butoxycarbonyl-amino)propanoate tosylate) has shown promise in material science research. Its ability to undergo selective modifications makes it a valuable precursor for synthesizing functionalized polymers and coatings with tailored properties. These materials could find applications in various industries, including electronics and biomedicine.

The synthesis of this compound typically involves multi-step reactions, starting from readily available precursors such as methyl acetoacetate. Key steps include protection of the amino group with a Boc moiety, followed by introduction of the second amino group and subsequent tosylation. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and improving atom economy.

Economic considerations also play a significant role in the adoption of (S)-Methyl 3-amino-2-((tert-butoxycarbonyl-amino)propanoate tosylate) as an industrial intermediate. The cost-effectiveness of its production, coupled with its high purity and stability, makes it an attractive option for large-scale pharmaceutical manufacturing. Manufacturers are increasingly focusing on optimizing production processes to meet growing demand while maintaining stringent quality control standards.

The future prospects of this compound are promising, with ongoing research exploring new applications and synthetic modifications. Innovations in green chemistry principles may further enhance its sustainability profile, making it an even more attractive choice for researchers and industry professionals alike.